N-butyl-1-(2-fluorobenzoyl)-N-phenyl-4-piperidinecarboxamide

• IUPAC Name: N-butyl-1-(2-fluorobenzoyl)-N-phenylpiperidine-4-carboxamide
• InChI: InChI=1S/C23H27FN2O2/c1-2-3-15-26(19-9-5-4-6-10-19)22(27)18-13-16-25(17-14-18)23(28)20-11-7-8-12-21(20)24/h4-12,18H,2-3,13-17H2,1H3
• InChI Key: SGGNCMQAJUIHOW-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(C1=CC=CC=C1)C(=O)C2CCN(CC2)C(=O)C3=CC=CC=C3F
• Molecular Formula: C23H27FN2O2
• Molecular Weight: 382.5 g/mol

Description

N-Butyl-1-(2-fluorobenzoyl)-N-phenyl-4-piperidinecarboxamide, also known as compound 1, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound belongs to the class of piperidinecarboxamides and has a molecular weight of 395.51 g/mol.

Mechanism of Action

The mechanism of action of N-butyl-1-(2-fluorobenzoyl)-N-phenyl-4-piperidinecarboxamide 1 is mainly attributed to its high affinity for the sigma-1 receptor. The sigma-1 receptor is a transmembrane protein that is widely distributed in various tissues, including the brain, heart, and liver. It is involved in various cellular processes such as ion channel regulation, intracellular calcium signaling, and protein synthesis. Compound 1 binds to the sigma-1 receptor and modulates its activity, leading to various physiological and biochemical effects.
Biochemical and Physiological Effects:
Compound 1 has been shown to have various biochemical and physiological effects. In neuroscience, it has been shown to have neuroprotective effects by reducing oxidative stress and inflammation. It has also been shown to enhance cognitive function and memory. In cancer research, it has been shown to induce apoptosis and inhibit angiogenesis, leading to the inhibition of tumor growth. In addition, N-butyl-1-(2-fluorobenzoyl)-N-phenyl-4-piperidinecarboxamide 1 has been shown to have analgesic and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One of the advantages of N-butyl-1-(2-fluorobenzoyl)-N-phenyl-4-piperidinecarboxamide 1 is its high affinity for the sigma-1 receptor, which makes it a useful tool for studying the physiological and biochemical effects of this receptor. It is also relatively easy to synthesize and purify, which makes it a cost-effective N-butyl-1-(2-fluorobenzoyl)-N-phenyl-4-piperidinecarboxamide for lab experiments. However, one of the limitations of N-butyl-1-(2-fluorobenzoyl)-N-phenyl-4-piperidinecarboxamide 1 is its low solubility in water, which can make it difficult to use in certain experiments. In addition, its potential toxicity and side effects need to be carefully evaluated before using it in vivo.

Future Directions

There are several future directions for the study of N-butyl-1-(2-fluorobenzoyl)-N-phenyl-4-piperidinecarboxamide 1. One of the potential applications is in the development of new drugs targeting the sigma-1 receptor for the treatment of various diseases such as Alzheimer's disease, Parkinson's disease, and cancer. In addition, the structure-activity relationship of N-butyl-1-(2-fluorobenzoyl)-N-phenyl-4-piperidinecarboxamide 1 can be further explored to develop more potent and selective N-butyl-1-(2-fluorobenzoyl)-N-phenyl-4-piperidinecarboxamides. Furthermore, the physiological and biochemical effects of N-butyl-1-(2-fluorobenzoyl)-N-phenyl-4-piperidinecarboxamide 1 can be studied in more detail to better understand its mechanisms of action and potential therapeutic applications.

Scientific Research Applications

Compound 1 has been studied for its potential applications in various fields such as neuroscience, cancer research, and drug discovery. In neuroscience, N-butyl-1-(2-fluorobenzoyl)-N-phenyl-4-piperidinecarboxamide 1 has been shown to have a high affinity for the sigma-1 receptor, which is involved in various cellular processes such as neuroprotection, neurotransmitter release, and intracellular calcium signaling. In cancer research, N-butyl-1-(2-fluorobenzoyl)-N-phenyl-4-piperidinecarboxamide 1 has been studied for its potential antitumor activity. It has been shown to inhibit the growth of cancer cells in vitro and in vivo by inducing apoptosis and inhibiting angiogenesis. In drug discovery, N-butyl-1-(2-fluorobenzoyl)-N-phenyl-4-piperidinecarboxamide 1 has been used as a lead N-butyl-1-(2-fluorobenzoyl)-N-phenyl-4-piperidinecarboxamide for the development of new drugs targeting the sigma-1 receptor.